![molecular formula C11H14ClF2N B1360905 4-(2,4-Difluorophenyl)piperidine hydrochloride CAS No. 941711-38-2](/img/structure/B1360905.png)
4-(2,4-Difluorophenyl)piperidine hydrochloride
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Overview
Description
“4-(2,4-Difluorophenyl)piperidine hydrochloride” is a chemical compound with the CAS Number: 941711-38-2 . It has a molecular weight of 233.69 and its IUPAC name is this compound .
Molecular Structure Analysis
The molecular formula of “this compound” is C11H14ClF2N . The InChI code for this compound is 1S/C11H13F2N.ClH/c12-9-1-2-10 (11 (13)7-9)8-3-5-14-6-4-8;/h1-2,7-8,14H,3-6H2;1H .
Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . It has a melting point of 256-258°C .
Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride involves starting materials like piperidine-4-carboxylic acid and ethyl carbonochloridate. This method is efficient, with a reasonable yield of 62.4% (Zheng Rui, 2010).
- A similar compound, 2,4-difluorophenyl (piperidin-4-yl)methanone oxime, and its derivatives have been synthesized for in vitro antimicrobial activity. Some derivatives exhibited good antimicrobial activity against certain bacterial and fungal strains (L. Mallesha & K. Mohana, 2014).
Crystallography and Molecular Structure
- The crystal structure of a picrate salt of 4-[(E)-(2,4-difluorophenyl)(hydroxyimino)methyl]piperidine was studied, revealing detailed molecular interactions, including hydrogen-bond formations. These studies are vital for understanding the molecular behavior of such compounds (J. Jasinski et al., 2009).
Application in Drug Synthesis
- The compound has been used as an intermediate in the synthesis of psychotherapeutic drugs, such as risperidone, showcasing its importance in pharmaceutical manufacturing (Ji Ya-fei, 2011).
- It has also been utilized in the synthesis of iloperidone, an antipsychotic drug, highlighting its role in producing clinically significant medications (Hu Wenhao, 2011).
Structural Analysis and Theoretical Studies
- Theoretical calculations and structural studies of similar compounds help in understanding their molecular characteristics and reactivity. This information is crucial for designing new molecules with desired properties (C. S. Karthik et al., 2021).
Exploring Biological Properties
- Piperidine derivatives, including those related to 4-(2,4-Difluorophenyl)piperidine hydrochloride, are known for various biological properties, making them significant in medicinal chemistry. Studies on these compounds explore their potential as therapeutic agents (Unnamed authors, 2022).
Mechanism of Action
Target of Action
It is known that this compound is an intermediate in the synthesis of risperidone , a well-known antipsychotic medication. Risperidone primarily targets serotonin 5-HT2 receptors and dopamine D2 receptors in the brain .
Mode of Action
As an intermediate in the synthesis of risperidone , it may contribute to the overall pharmacological activity of the final product. Risperidone works by blocking the receptors in the brain’s dopamine and serotonin systems, thereby helping to normalize the balance of these neurotransmitters .
Biochemical Pathways
As an intermediate in the synthesis of risperidone , it may indirectly influence the biochemical pathways associated with dopamine and serotonin neurotransmission.
Pharmacokinetics
As an intermediate in the synthesis of risperidone
Result of Action
As an intermediate in the synthesis of risperidone , it contributes to the overall therapeutic effects of the final product, which include the treatment of symptoms associated with conditions such as schizophrenia, bipolar disorder, and irritability associated with autistic disorder .
Safety and Hazards
Future Directions
As for future directions, while specific information for “4-(2,4-Difluorophenyl)piperidine hydrochloride” is not available, piperidine derivatives are being studied for their potential therapeutic applications, including anticancer properties . This suggests that “this compound” could also be a subject of future research in this area.
Properties
IUPAC Name |
4-(2,4-difluorophenyl)piperidine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2N.ClH/c12-9-1-2-10(11(13)7-9)8-3-5-14-6-4-8;/h1-2,7-8,14H,3-6H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGBVBCBPMJOBHW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=C(C=C(C=C2)F)F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClF2N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70647567 |
Source
|
Record name | 4-(2,4-Difluorophenyl)piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70647567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
941711-38-2 |
Source
|
Record name | 4-(2,4-Difluorophenyl)piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70647567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2,4-difluorophenyl)piperidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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